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Compound of Interest

Compound Name: Chlorpromazine maleate

Cat. No.: B12752339

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Chlorpromazine maleate, including detailed personal protective
equipment (PPE) requirements, step-by-step operational protocols, and proper disposal plans.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical to minimize exposure to
Chlorpromazine maleate. The following table summarizes the required PPE for various routes

of exposure.
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Protection Type

Required Equipment

Standards and
Specifications

Hand Protection

Chemical-impermeable gloves
(e.g., nitrile or low-protein,
powder-free latex). Double
gloving is recommended for

enhanced protection.

Must satisfy EU Directive
89/686/EEC and the EN 374
standard.[1]

Eye and Face Protection

Tightly fitting safety goggles
with side-shields. A face shield
may be required for
supplementary protection
during procedures with a high

risk of splashing.

Conforming to EN 166 (EU) or
NIOSH (US) standards.[1][2][3]

Respiratory Protection

A full-face respirator or a
NIOSH-approved respirator is
necessary if exposure limits
are exceeded, if irritation is
experienced, or in case of
inadequate ventilation.[1][2]
For handling powders, a dust

respirator is recommended.

Use equipment tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 149 (EU).

[4]

Protective Clothing

Wear suitable protective
clothing to prevent skin
contact.[1][2] Fire/flame
resistant and impervious
clothing should be worn where

necessary.[2]

Contaminated work clothing

should not be allowed out of
the workplace and should be
laundered separately before

reuse.[1]

Foot Protection

Protective shoe covers should

be considered.

Adhere to general laboratory

safety standards.

Experimental Protocol: Safe Handling of
Chlorpromazine Maleate
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Adherence to a strict protocol is essential to ensure the safe handling of Chlorpromazine
maleate from receipt to disposal.

1. Preparation and Engineering Controls:
e Handle Chlorpromazine maleate in a well-ventilated area.[1][2]

o For laboratory-scale handling of up to 25 grams, a Class Il biological safety cabinet is
recommended. For quantities between 25 grams and 1 kilogram, a Class Il biological safety
cabinet or an equivalent containment system should be used.

o Provide appropriate exhaust ventilation at places where dust is formed.[3]
e Ensure emergency exits and a risk-elimination area are established.[2]

2. Handling the Compound:

e Avoid all personal contact, including inhalation.

¢ Avoid the formation of dust and aerosols.[1][2]

e Do not eat, drink, or smoke when using this product.[1][5]

e Wash hands thoroughly with soap and water after handling.

o Keep containers securely sealed when not in use.

» Protect from light, as Chlorpromazine and its hydrochloride salt darken on prolonged
exposure.[1]

3. Storage:
o Store in a well-ventilated place and keep the container tightly closed.[1][3]
o Store locked up.[1][5]

e Chlorpromazine hydrochloride oral solutions, tablets, and injections should be stored at a
temperature below 40°C, preferably between 15-30°C.[1][2] Freezing of oral solutions and
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injections should be avoided.[1][2]
Spill and Emergency Procedures
Immediate and appropriate action is crucial in the event of a spill or exposure.
Spill Cleanup:
o Evacuate personnel to safe areas and ensure adequate ventilation.[1][3]

o Wear the appropriate PPE, including respiratory protection, chemical-impermeable gloves,
and protective clothing.[1][2]

¢ Avoid generating dust. Dampen with water to prevent dusting before sweeping.

o Use dry clean-up procedures. Collect spillage using a high-efficiency vacuum cleaner or by
sweeping up.[1]

» Place the collected material in a suitable, labeled container for disposal.[1]
» Wash the spill site after material pickup is complete.[1][2]
First Aid Measures:

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3][4]

o Skin Contact: Immediately wash off with soap and plenty of water.[1] Take off contaminated
clothing. If skin irritation or rash occurs, get medical help.[1]

e Eye Contact: Rinse with pure water for at least 15 minutes.[2] Consult a doctor.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[1]

Operational and Disposal Plan

Proper disposal is a critical final step in the safe handling of Chlorpromazine maleate.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://store.sangon.com/productImage/SDS/A506232/A506232_EN_S.pdf
https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://www.spectrumchemical.com/media/sds/CH132_AGHS.pdf
https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://store.sangon.com/productImage/SDS/A506232/A506232_EN_S.pdf
https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://store.sangon.com/productImage/SDS/A506232/A506232_EN_S.pdf
https://www.spectrumchemical.com/media/sds/CH132_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ63659&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://store.sangon.com/productImage/SDS/A506232/A506232_EN_S.pdf
https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://www.chemicalbook.com/msds/chlorpromazine.pdf
https://www.benchchem.com/product/b12752339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12752339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Handling:
o Pharmaceutical waste must be handled separately from biohazard and sharps waste.[6]

 All items that have come into contact with Chlorpromazine maleate, including contaminated
gloves, masks, and containers, are considered pharmaceutical waste.[6]

Disposal Procedure:

» Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

e Do not allow the chemical to enter drains.[1][2] Discharge into the environment must be
avoided.[1][2]

o For healthcare facilities, contracting with a licensed biomedical waste disposal company is
the most common method for pharmaceutical disposal.[6]

e Solid waste should be collected and sealed in labeled drums for disposal.
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Chlorpromazine Maleate Handling Workflow

Start: Handling Chlorpromazine Maleate

'

1. Don Required PPE:
- Chemical-impermeable gloves
- Safety goggles/face shield
- Protective clothing
- Respirator (if needed)

2. Handle in Ventilated Area
(e.g., Fume Hood, BSC)

Exposure Occurs Spill Occurs

Follow Spill Cleanup Protocol:
- Evacuate & Ventilate

No - Wear full PPE

- Contain & Clean up

- Decontaminate area

3. Store Properly:
- Tightly closed container
- Well-ventilated area
- Protected from light

Administer First Aid:

- Skin: Wash with soap & water
- Eyes: Rinse for 15 min

- Inhalation: Move to fresh air

- Ingestion: Seek medical help

4. Dispose of Waste:
- Collect in labeled, sealed container
- Treat as hazardous waste
- Use licensed disposal service

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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